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Compound of Interest

Compound Name: Didymium oxide

Cat. No.: B1144090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for

handling didymium oxide. Didymium oxide is a mixture of neodymium (III) oxide (Nd₂O₃) and

praseodymium (III,IV) oxide (Pr₆O₁₁). While some safety data sheets (SDS) for pure didymium
oxide classify it as a non-hazardous substance, its components and other commercial

preparations may carry hazard classifications.[1] Therefore, a cautious approach is warranted.

This guide synthesizes available data to promote safe laboratory practices.

Physicochemical and Hazard Information
A summary of the key physical, chemical, and hazard properties of didymium oxide and its

constituent oxides is presented below. It is important to note that some discrepancies exist

between different suppliers' safety data sheets regarding the hazard classification of these

materials.

Table 1: Physical and Chemical Properties of Didymium Oxide and its Components
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Property Didymium Oxide
Neodymium (III)
Oxide

Praseodymium
(III,IV) Oxide

CAS Number 11141-21-2[2][3] 1313-97-9[4][5] 12037-29-5[6][7][8]

Molecular Formula Nd₂O₆Pr₂[2][9] Nd₂O₃[4] Pr₆O₁₁[6][7]

Molecular Weight 666.29 g/mol [2][9] 336.48 g/mol [4] 1021.44 g/mol [6]

Appearance
Brown or tan

powder[10][11]

Bluish-grey (light)

powder[4]

Dark brown to black

powder[7]

Odor Odorless[4][12] Odorless[4] No odor[7]

Melting Point 2300 °C 2270 °C[4][12] 2500 °C[7][13]

Boiling Point Not available Not available[4][12] 4200 °C[7]

Solubility

Insoluble in water;

soluble in acids[10]

[11]

Insoluble in cold

water[4]

Insoluble in water[7]

[13]

Density 7.8 g/cm³ 7.24 g/cm³[4] 6.34 g/cc[7]

Table 2: Hazard Identification for Didymium Oxide and its Components
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Substance GHS Hazard Classification Potential Health Effects

Didymium Oxide

Not classified as hazardous by

some sources[1]. However, a

solution containing didymium

may be classified as causing

severe skin burns and eye

damage, and may cause

damage to organs through

prolonged or repeated

exposure[14].

May cause skin, eye, and

respiratory irritation upon

contact with dust.[1]

Neodymium (III) Oxide

Not classified as hazardous by

some sources[5][15]. Other

sources indicate it is slightly

hazardous[4].

May cause skin, eye, and

respiratory tract irritation.[4]

Prolonged exposure to dust

may lead to chronic bronchitis.

[4]

Praseodymium (III,IV) Oxide

Skin irritation (Category 2),

Serious eye irritation (Category

2), Specific target organ

toxicity — single exposure

(Category 3, Respiratory

system)[6][8]. Some sources

state it does not meet

classification criteria[16].

Causes skin irritation, causes

serious eye irritation, and may

cause respiratory irritation.[6]

[8] Rare earth metals are

considered moderately to

highly toxic, with symptoms

including writhing, ataxia,

labored respiration, and

sedation.[7] May lead to skin

and lung granulomas.[7]

Experimental Protocols: Safe Handling Procedures
Due to the lack of detailed experimental safety protocols in the reviewed literature, this section

outlines a general workflow for the safe handling of didymium oxide powder in a laboratory

setting, based on standard best practices for handling chemical powders.

Personal Protective Equipment (PPE):
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Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[1]

Hand Protection: Wear protective gloves (e.g., nitrile).[1]

Skin and Body Protection: A lab coat or impervious clothing should be worn.[1]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a

NIOSH/MSHA approved respirator.[1][4]

Engineering Controls:

Work in a well-ventilated area.[1]

Use a fume hood or other local exhaust ventilation to minimize dust exposure.[1]

Ensure an eyewash station and safety shower are readily accessible.[1]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Avoid generating dust.[1]

Keep containers tightly closed when not in use.[8][12]

Store in a dry, cool, and well-ventilated place.[8][12]

Store away from incompatible materials such as strong oxidizing agents.[8]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1]

After Skin Contact: Wash off immediately with plenty of water and soap.[8] Remove

contaminated clothing. If irritation persists, seek medical attention.[7]
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After Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove contact

lenses if present and easy to do. Continue rinsing. Seek medical attention.[1]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.

Seek medical attention.[1]

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of didymium oxide
powder.
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Start: Prepare for Handling
Didymium Oxide Powder

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

2. Prepare Engineering Controls
- Verify Fume Hood Operation

- Ensure Clear Access to Eyewash/Shower

3. Handle Didymium Oxide
- Work within Fume Hood
- Avoid Dust Generation
- Use Appropriate Tools

4. Storage
- Tightly Seal Container

- Store in Cool, Dry, Well-Ventilated Area
Spill or Exposure Event

Potential

5. Decontamination & Waste Disposal
- Clean Work Area

- Dispose of Waste per Regulations

Initiate First Aid
- Inhalation: Fresh Air

- Skin: Wash with Water
- Eyes: Rinse with Water

- Ingestion: Do Not Induce Vomiting

If Exposure Occurs

End: Procedure Complete Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for didymium oxide powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1144090?utm_src=pdf-body-img
https://www.benchchem.com/product/b1144090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a formal risk assessment or the specific guidance provided in the safety data

sheet from your supplier. Always consult the most up-to-date SDS for the specific material you

are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1144090#health-and-safety-data-sheet-for-
didymium-oxide-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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